Cas no 53142-19-1 (3-Bromo-n,n-diethylaniline)

3-Bromo-N,N-diethylaniline is a brominated aromatic amine with the molecular formula C₁₀H₁₄BrN. This compound is characterized by the presence of a bromine substituent at the 3-position of the aniline ring, along with diethylamino functional groups. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty dyes. The bromine atom enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its stable diethylamino group contributes to solubility in organic solvents, facilitating purification and handling. The compound is typically supplied as a high-purity solid, ensuring consistent performance in synthetic applications. Proper storage under inert conditions is recommended to maintain stability.
3-Bromo-n,n-diethylaniline structure
3-Bromo-n,n-diethylaniline structure
Product Name:3-Bromo-n,n-diethylaniline
CAS No:53142-19-1
MF:C10H14BrN
MW:228.128861904144
MDL:MFCD00461680
CID:381452
PubChem ID:263036
Update Time:2025-05-27

3-Bromo-n,n-diethylaniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-bromo-N,N-diethyl-
    • 3-BROMO-N,N-DIETHYLANILINE
    • 3-bromo-bisethyl-aminobenzene
    • 3-bromo-N,N-diethyl-benzenamine
    • Benzenamine,3-bromo-N,N-diethyl
    • m-Brom-N.N-diaethyl-anilin
    • N,N-Diaethyl-3-brom-anilin
    • N,N-diethyl-3-bromo-aniline
    • n,n-diethyl-3-bromoaniline
    • NSC97237
    • Benzenamine, 3-bromo-N,N-diethyl-
    • (3-bromophenyl)diethylamine
    • (3-Bromo-phenyl)-diethyl-amine
    • SBB097243
    • NSC-97237
    • F70744
    • DTXSID70294590
    • Z654776552
    • AKOS022308835
    • EN300-217735
    • SCHEMBL7896008
    • 53142-19-1
    • DB-394789
    • 3-Bromo-N,N-diethylbenzenamine
    • 3-Bromo-n,n-diethylaniline
    • MDL: MFCD00461680
    • Inchi: 1S/C10H14BrN/c1-3-12(4-2)10-7-5-6-9(11)8-10/h5-8H,3-4H2,1-2H3
    • InChI Key: IRSNNPCAZZDVIL-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)N(CC)CC

Computed Properties

  • Exact Mass: 227.03100
  • Monoisotopic Mass: 227.03096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 3.2

Experimental Properties

  • PSA: 3.24000
  • LogP: 3.29530

3-Bromo-n,n-diethylaniline Customs Data

  • HS CODE:2921420090
  • Customs Data:

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Bromo-n,n-diethylaniline Pricemore >>

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